Cas no 55726-42-6 (1-(beta-D-arabinofuranosyl)-4-(dodecanoylamino)pyrimidin-2(1H)-one)

1-(beta-D-arabinofuranosyl)-4-(dodecanoylamino)pyrimidin-2(1H)-one structure
55726-42-6 structure
Product Name:1-(beta-D-arabinofuranosyl)-4-(dodecanoylamino)pyrimidin-2(1H)-one
CAS No:55726-42-6
MF:C21H35N3O6
MW:425.519106149673
CID:944416
PubChem ID:317642
Update Time:2025-04-19

1-(beta-D-arabinofuranosyl)-4-(dodecanoylamino)pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 1-(beta-D-arabinofuranosyl)-4-(dodecanoylamino)pyrimidin-2(1H)-one
    • 1-β-D-Arabinofuranosyl-4-lauroylaminopyrimidin-2(1H)-one
    • Dodecanamide, N-(1.β.-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)-
    • AraCMP
    • ara-cytidine 5'-monophosphate
    • Aracytidine 5'-monophosphate
    • Aracytidine 5'-phosphate
    • CAR
    • Cytarabine 5'-monophosphate
    • Cytarabine monophosphate
    • cytarabine monophostate
    • CYTOSINE ARABINOSE-5'-PHOSPHATE
    • Cytosine arabinoside 5'MP
    • Cytosine arabinoside monophosphate
    • NSC-250686
    • Dodecanamide,2-dihydro-2-oxo-4-pyrimidinyl)-
    • 4-(Dodecanoylimino)-1-pentofuranosyl-1,4-dihydropyrimidin-2-ol
    • NSC250686
    • CHEMBL1978256
    • DTXSID10971095
    • NCI60_001998
    • Cytosine, 1.beta.-D-arabinofuranosyl-N(sup 4)-lauroyl-
    • SCHEMBL23433256
    • 1-beta-D-Arabinofuranosyl-4-lauroylaminopyrimidin-2(1H)-one
    • 55726-42-6
    • Inchi: 1S/C21H35N3O6/c1-2-3-4-5-6-7-8-9-10-11-17(26)22-16-12-13-24(21(29)23-16)20-19(28)18(27)15(14-25)30-20/h12-13,15,18-20,25,27-28H,2-11,14H2,1H3,(H,22,23,26,29)
    • InChI Key: DIQMOLNTZYUDBX-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C(N=C(C=C1)NC(CCCCCCCCCCC)=O)=O)O)O

Computed Properties

  • Exact Mass: 425.25300
  • Monoisotopic Mass: 425.25258584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 13
  • Complexity: 624
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • PSA: 133.91000
  • LogP: 1.78720
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